1,24,25-Trihydroxycholecalciferol

• IUPAC Name: (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-5,6-dihydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• InChI: InChI=1S/C27H44O4/c1-17(8-13-25(30)26(3,4)31)22-11-12-23-19(7-6-14-27(22,23)5)9-10-20-15-21(28)16-24(29)18(20)2/h9-10,17,21-25,28-31H,2,6-8,11-16H2,1,3-5H3/b19-9+,20-10-/t17-,21-,22-,23+,24+,25?,27-/m1/s1
• InChI Key: WFZKUWGUJVKMHC-QPGHTDHKSA-N
• Canonical SMILES: CC(CCC(C(C)(C)O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Isomeric SMILES: C[C@H](CCC(C(C)(C)O)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C
• Molecular Formula: C27H44O4
• DSSTOX Substance ID: DTXSID40432720
• Molecular Weight: 432.6 g/mol
• CAS No.: 50648-94-7, 72203-93-1

Description

It plays a crucial role in calcium homeostasis and bone metabolism by promoting the absorption of dietary calcium from the gastrointestinal tract and increasing renal tubular reabsorption of calcium .

Preparation Methods

Synthetic Routes and Reaction Conditions: Calcitetrol is synthesized through a series of hydroxylation reactions. The initial step involves the conversion of 7-dehydrocholesterol to vitamin D3 (cholecalciferol) upon exposure to ultraviolet B light. This is followed by hydroxylation in the liver to form calcifediol (25-hydroxyvitamin D3). The final step involves hydroxylation in the kidney to produce calcitetrol .

Industrial Production Methods: Industrial production of calcitetrol involves the use of supported liquid extraction coupled with solid phase extraction techniques to isolate and purify the compound from biological fluids. This method ensures high precision and accuracy in the measurement of calcitetrol levels .

Chemical Reactions Analysis

Types of Reactions: Calcitetrol undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. One notable reaction is the oxidation of calcitriol to calcitetrol by the enzyme vitamin D3 24-hydroxylase .

Common Reagents and Conditions:

Oxidation: Involves the use of oxygen (O2) and reduced adrenodoxin as reagents.

Reduction: Typically involves the use of reducing agents such as NADPH.

Substitution: Involves the replacement of hydroxyl groups with other functional groups under specific conditions

Major Products Formed: The major product formed from the oxidation of calcitriol is calcitetrol. Other products include water (H2O) and oxidized adrenodoxin .

Scientific Research Applications

Calcitetrol has a wide range of scientific research applications:

Chemistry: Used as a standard for the quantification of vitamin D metabolites in biological samples.

Biology: Plays a role in the regulation of calcium and phosphate metabolism.

Medicine: Used in the treatment of conditions such as hypocalcemia, osteoporosis, and chronic renal failure. .

Industry: Employed in the formulation of dietary supplements and fortified foods to ensure adequate vitamin D levels.

Mechanism of Action

Calcitetrol exerts its effects by binding to and activating the vitamin D receptor in various tissues, including the intestine, kidney, and bone. This activation leads to the transcription of genes involved in calcium and phosphate absorption, bone mineralization, and immune modulation . The molecular targets include the vitamin D receptor and the parathyroid hormone receptor .

Comparison with Similar Compounds

Similar Compounds:

Uniqueness: Calcitetrol is unique in its ability to regulate calcium and phosphate metabolism more effectively than its precursors due to its higher affinity for the vitamin D receptor. This makes it a potent agent in the treatment of bone and mineral disorders .